Cas no 829-08-3 ( )

• Product Name: &nbsp
• CAS No: 829-08-3
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 988339
• PubChem ID: 5836153
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• (1Z)-1-hydroxyimino-2-methyl-1-phenylpropan-2-ol
• NSC401768
• 829-08-3
• NSC-401768
• DTXSID40421098
• SCHEMBL12014238
•  

• Inchi： 1S/C10H13NO2/c1-10(2,12)9(11-13)8-6-4-3-5-7-8/h3-7,12-13H,1-2H3/b11-9-
• InChI Key： JMAYCRNSMJJGKZ-LUAWRHEFSA-N
• SMILES： OC(C)(C)/C(/C1C=CC=CC=1)=N\O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.8Ų